N-(2-bromo-4-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H18BrNO2/c1-11-5-7-16(13(3)8-11)21-10-17(20)19-15-6-4-12(2)9-14(15)18/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: JIHQZYMJYNDXDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)C)Br)C
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

"N-(2-bromo-4-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide" is a compound that likely possesses unique chemical and physical properties due to its complex structure. While direct studies on this specific compound are scarce, related research provides insight into its potential characteristics and applications.

Synthesis Analysis

The synthesis of compounds similar to "N-(2-bromo-4-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide" involves multi-step chemical reactions, starting from basic organic compounds to achieve the desired complex molecules. A study on a related compound outlines a synthesis process involving stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU in cooled conditions, elucidating the compound's structure through spectroscopic techniques (Sharma et al., 2018).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography, is pivotal in understanding the spatial arrangement of atoms within a compound. The aforementioned study by Sharma et al. (2018) also detailed the crystal structure, revealing an orthorhombic system with specific unit cell parameters, indicating the importance of such analyses in comprehending the compound's chemical behavior.

Chemical Reactions and Properties

The chemical reactions and properties of compounds like "N-(2-bromo-4-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide" can be intricate, involving various interaction mechanisms. Studies often focus on reactions under specific conditions to unveil functionalities and potential applications, such as anticancer properties through molecular docking analyses.

Physical Properties Analysis

Physical properties, including melting point, solubility, and crystallinity, are crucial for determining a compound's applicability in different fields. For example, the solvatochromism study indicates how compound interactions with solvents can affect their physical and chemical properties, demonstrating the compound's behavior in different environments (Krivoruchka et al., 2004).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and compatibility with other compounds, define the practical use of a compound. For instance, the silylation of N-(2-hydroxyphenyl)acetamide highlights the versatility of similar compounds in synthesizing heterocyclic structures, providing insights into their reactivity and potential for creating new materials (Lazareva et al., 2017).

Scientific Research Applications

Potential as Pesticides

Research on N-derivatives of phenoxyacetamide, which include compounds similar to N-(2-bromo-4-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide, has shown their potential as pesticides. These compounds have been characterized using X-ray powder diffraction, suggesting their use in agricultural sectors (Olszewska et al., 2011).

Crystal Structure Analysis for Potential Medicinal Applications

Another study analyzed the crystal structure of a similar compound, N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide. The study's insights into the compound's crystal structure could aid in understanding its interactions in biological systems, potentially leading to medicinal applications (Park et al., 1995).

Free Radical Scavenging Activity

A study on N-((4-Bromophenyl)(2-hydroxynaphthalen-1-yl)methyl)acetamide (BHMA), a similar compound, demonstrated significant free radical scavenging activity. This suggests a possible application in preventing oxidative stress, a key factor in various diseases (Boudebbous et al., 2021).

Anticancer Properties

The synthesis and structure of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound structurally related to N-(2-bromo-4-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide, were analyzed, revealing its potential as an anticancer drug. This could indicate similar possibilities for N-(2-bromo-4-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide (Sharma et al., 2018).

Environmental and Toxicology Studies

There are also studies related to the detection and analysis of similar compounds in environmental and toxicology contexts, indicating the importance of monitoring these compounds in environmental and biological samples (Poklis et al., 2014).